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Compound of Interest

Compound Name: 10-Chloro-10H-phenothiazine

Cat. No.: B15163232 Get Quote

Essential Safety and Handling Guide for 10-
Chloro-10H-phenothiazine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 10-Chloro-10H-phenothiazine (also known as 2-

Chlorophenothiazine). The following procedures and recommendations are designed to ensure

safe handling, storage, and disposal of this chemical.

Chemical Hazards and GHS Classification:

10-Chloro-10H-phenothiazine is classified with the following hazards:

Skin Corrosion/Irritation, Category 2[1][2][3]

Serious Eye Damage/Eye Irritation, Category 2[1][2][4]

Specific target organ toxicity — Single exposure, Category 3 (Respiratory system)[1][2][4]

Acute toxicity, Oral, Category 4 (Harmful if swallowed)[4]

May cause an allergic skin reaction.[3]

When heated to decomposition, it can emit toxic fumes, including nitrogen oxides, carbon

monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[1][5] The toxicological
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properties have not been fully investigated.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for various operations.
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Operation
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Handli

ng Solids

Safety glasses

with side-shields

(EN166

compliant) or

goggles. A face

shield is

recommended if

there is a risk of

splashing.[1][2]

[6][7][8]

Chemical-

resistant gloves

(e.g., Nitrile).

Inspect gloves

before use and

use proper

removal

technique.[2][6]

[8]

Lab coat. A

complete suit

protecting

against

chemicals may

be required for

large quantities.

[2][6]

Work in a well-

ventilated area or

under a chemical

fume hood. If

ventilation is

inadequate or for

nuisance

exposures, use a

P95 (US) or P1

(EU) particulate

respirator.[1][2]

[6]

Dissolving/Mixing

Chemical safety

goggles. A face

shield is

recommended.

[2][6]

Chemical-

resistant gloves.
Lab coat.

Use a chemical

fume hood.

Running

Reactions

Chemical safety

goggles and a

face shield.[2][6]

Chemical-

resistant gloves.
Lab coat.

Operations

should be

conducted in a

closed system or

within a chemical

fume hood.

Large

Scale/Emergenc

y

Face shield and

safety glasses.[6]

Chemical-

resistant gloves.

A complete suit

protecting

against

chemicals.[6]

A full-face

respirator with

appropriate

cartridges (e.g.,

ABEK-P2) or a

self-contained

breathing

apparatus

(SCBA) is
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necessary.[1][6]

[7]

Standard Operating and Disposal Procedures
Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in a dry, cool, and well-ventilated place, away from incompatible materials such as

strong oxidizing agents.[1][2][6]

Keep containers tightly closed and store in a locked cabinet or area.[1][2][6][8]

Handling and Experimental Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1] All personnel must be trained on the hazards and safe handling procedures.

Ventilation: All work with 10-Chloro-10H-phenothiazine, especially handling of the solid

powder, must be conducted in a well-ventilated area, preferably within a certified chemical

fume hood, to avoid dust formation and inhalation.[1][2][6][7][8][9]

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Procedure:

Avoid contact with skin and eyes.[1][2][6][8]

Avoid breathing dust.[1][2][8]

Wash hands thoroughly after handling.[1]

Contaminated clothing should be removed immediately and washed before reuse.[1][2]

Spill Response:

Evacuation: Evacuate non-essential personnel from the spill area.
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Ventilation: Ensure adequate ventilation.

Containment:

For small spills, dampen the solid material with a solvent such as acetone and carefully

transfer it to a sealed, labeled waste container. Use absorbent paper dampened with the

solvent to clean the area.[10]

For larger spills, prevent the generation of dust. Sweep up the material and place it into a

suitable container for disposal.[1][2][6][8] Inert absorbent materials like sand or silica gel

can also be used.[1]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.

Waste: All contaminated materials, including PPE, must be disposed of as hazardous waste.

Waste Disposal Plan:

All waste containing 10-Chloro-10H-phenothiazine must be collected in clearly labeled,

sealed containers.

Do not empty into drains.[1][6][8]

Disposal must be conducted through an approved waste disposal plant.[1][2]

It is the responsibility of the waste generator to correctly classify the waste and ensure

compliance with all local, regional, and national hazardous waste regulations.[1]

Risk Assessment and PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting appropriate

personal protective equipment when working with 10-Chloro-10H-phenothiazine.
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Start: Handling
10-Chloro-10H-phenothiazine

Assess Task:
- Scale (mg, g, kg)

- Physical form (solid, solution)
- Operation (weighing, reaction)

Identify Hazards:
- Skin/Eye Irritation

- Respiratory Irritation
- Inhalation/Ingestion Toxicity

Select Base PPE

Standard Lab Attire:
- Safety Glasses

- Lab Coat
- Gloves

Is adequate ventilation
(e.g., fume hood) available?

Add Respiratory Protection:
- N95/P95 Respirator

- Full-face respirator for emergencies

No

Is there a risk
of splashing?

Yes

Upgrade Eye/Face Protection:
- Goggles

- Face Shield

Yes

Is there a risk of
significant body contact?

No

Add Body Protection:
- Chemical Resistant Apron

- Full Body Suit

Yes

Final PPE Configuration

No

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for 10-Chloro-10H-phenothiazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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